Cas no 1001054-44-9 ((3S)-6-(iodomethyl)-6-methyl-4-(phenylmethyl)-3-morpholinecarboxylic acid methyl ester)

• Product Name: (3S)-6-(iodomethyl)-6-methyl-4-(phenylmethyl)-3-morpholinecarboxylic acid methyl ester
• CAS No: 1001054-44-9
• MF: C₁₅H₂₀INO₃
• MW: 389.228676795959
• MDL: MFCD29920527
• CID: 5156089
• Update Time: 2025-07-19

(3S)-6-(iodomethyl)-6-methyl-4-(phenylmethyl)-3-morpholinecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (3S)-6-(iodomethyl)-6-methyl-4-(phenylmethyl)-3-morpholinecarboxylic acid methyl ester
• 3-Morpholinecarboxylic acid, 6-(iodomethyl)-6-methyl-4-(phenylmethyl)-, methyl ester, (3S)-

• MDL： MFCD29920527
• Inchi： 1S/C15H20INO3/c1-15(10-16)11-17(8-12-6-4-3-5-7-12)13(9-20-15)14(18)19-2/h3-7,13H,8-11H2,1-2H3/t13-,15?/m0/s1
• InChI Key： XVOZHFDPRUOZBG-CFMCSPIPSA-N
• SMILES： N1(CC2=CC=CC=C2)CC(CI)(C)OC[C@H]1C(OC)=O

Additional information on (3S)-6-(iodomethyl)-6-methyl-4-(phenylmethyl)-3-morpholinecarboxylic acid methyl ester

Comprehensive Overview of (3S)-6-(iodomethyl)-6-methyl-4-(phenylmethyl)-3-morpholinecarboxylic acid methyl ester (CAS No. 1001054-44-9)

The compound (3S)-6-(iodomethyl)-6-methyl-4-(phenylmethyl)-3-morpholinecarboxylic acid methyl ester (CAS No. 1001054-44-9) is a specialized morpholine derivative with significant potential in pharmaceutical research and organic synthesis. Its unique structural features, including the iodomethyl and phenylmethyl substituents, make it a valuable intermediate for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for chiral building blocks like (3S)-6-(iodomethyl)-6-methyl-4-(phenylmethyl)-3-morpholinecarboxylic acid methyl ester has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound's stereospecificity (indicated by the 3S configuration) is critical for achieving high enantioselectivity in target molecules, a key focus area for modern pharmaceutical manufacturers. Its methyl ester group further enhances solubility, facilitating its use in high-throughput screening assays.

From a synthetic chemistry perspective, the presence of an iodomethyl moiety in CAS No. 1001054-44-9 offers versatile reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. This aligns with the growing trend of transition metal-catalyzed transformations in API synthesis. Additionally, the morpholine core is a privileged scaffold in FDA-approved drugs, underscoring its relevance in structure-activity relationship (SAR) studies.

Current research hotspots involving this compound include its potential application in neurodegenerative disease models, particularly for modulating protein-protein interactions. The phenylmethyl group may contribute to blood-brain barrier (BBB) penetration, a frequently searched topic in neurology drug development forums. Furthermore, its methyl ester functionality is often explored in prodrug strategies, a trending subject in drug delivery optimization.

Quality control of (3S)-6-(iodomethyl)-6-methyl-4-(phenylmethyl)-3-morpholinecarboxylic acid methyl ester requires advanced analytical techniques like HPLC and chiral chromatography to ensure enantiomeric purity—a major concern for regulatory compliance in GMP synthesis. Suppliers often highlight its ≥95% purity grade, addressing common queries about batch-to-batch consistency in fine chemical procurement.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are investigating iodine recycling methods from its iodomethyl group, responding to industry demands for sustainable synthetic routes. This aligns with ESG (Environmental, Social, and Governance) metrics now prioritized by life science investors.

In conclusion, CAS No. 1001054-44-9 represents a multifaceted tool for modern drug discovery, combining structural versatility with pharmacological relevance. Its applications span from hit-to-lead optimization to radiopharmaceutical labeling (via iodine-125/131 isotopes), making it a recurring subject in scientific literature and patent filings. As precision medicine advances, the demand for such chiral synthons is expected to grow exponentially.